Cas no 7066-21-9 (Benzo[f]quinazoline-1(2H)-thione)

• Product Name: Benzo[f]quinazoline-1(2H)-thione
• CAS No: 7066-21-9
• MF: C₂₅H₂₄N₄O₂S
• MW: 444.548664093018
• CID: 580914
• PubChem ID: 5268446
• Update Time: 2025-04-19

Benzo[f]quinazoline-1(2H)-thione Chemical and Physical Properties

Names and Identifiers

• Benzo[f]quinazoline-1(2H)-thione
• 3-pyridinesulfonamide, N,N-bis(phenylmethyl)-6-[(3-pyridinylmethyl)amino]-
• N,N-Dibenzyl-6-[(pyridin-3-ylmethyl)amino]pyridine-3-sulfonamide
• 7066-21-9
• DTXSID20990893
• AKOS002781455
• N,N-Dibenzyl-6-{[(pyridin-3-yl)methyl]imino}-1,6-dihydropyridine-3-sulfonamide

• Inchi： 1S/C25H24N4O2S/c30-32(31,24-13-14-25(28-18-24)27-17-23-12-7-15-26-16-23)29(19-21-8-3-1-4-9-21)20-22-10-5-2-6-11-22/h1-16,18H,17,19-20H2,(H,27,28)
• InChI Key： KAMAGZYKQMEBNR-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)NCC1C=NC=CC=1)(N(CC1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 444.16222
• Monoisotopic Mass: 444.161997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6
• XLogP3: 3.7

Experimental Properties

• Density: 1.296
• Boiling Point: 661°Cat760mmHg
• Flash Point: 353.6°C
• Refractive Index: 1.66
• PSA: 75.19